Cas no 341553-02-4 (3-4-(2-chloroacetyl)phenylpropanamide)

• Product Name: 3-4-(2-chloroacetyl)phenylpropanamide
• CAS No: 341553-02-4
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5706925
• PubChem ID: 54593637
• Update Time: 2025-05-23

3-4-(2-chloroacetyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-78355
• 341553-02-4
• Z1203664423
• 3-[4-(2-chloroacetyl)phenyl]propanamide
• Benzenepropanamide, 4-(2-chloroacetyl)-
• 3-4-(2-chloroacetyl)phenylpropanamide

• Inchi： 1S/C11H12ClNO2/c12-7-10(14)9-4-1-8(2-5-9)3-6-11(13)15/h1-2,4-5H,3,6-7H2,(H2,13,15)
• InChI Key： YKZSIQPTBGKAHA-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)CCC(N)=O)=O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 468.2±35.0 °C at 760 mmHg
• Flash Point: 236.9±25.9 °C
• pka: 16.34±0.40(Predicted)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-4-(2-chloroacetyl)phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-4-(2-chloroacetyl)phenylpropanamide

3-4-(2-chloroacetyl)phenylpropanamide: A Comprehensive Overview

The compound with CAS No 341553-02-4, commonly referred to as 3-4-(2-chloroacetyl)phenylpropanamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

3-4-(2-chloroacetyl)phenylpropanamide is an aromatic amide derivative characterized by a phenyl ring substituted with a 2-chloroacetyl group at the para position. The presence of the amide functional group imparts it with distinctive reactivity and stability. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry. Researchers have explored its potential as a precursor for developing novel drugs targeting specific therapeutic areas such as cancer and neurodegenerative diseases.

The synthesis of 3-4-(2-chloroacetyl)phenylpropanamide involves a multi-step process that typically begins with the chlorination of acetophenone derivatives. This is followed by nucleophilic substitution reactions to introduce the amide group. The optimization of these steps has been a focal point of recent research, with scientists employing green chemistry principles to enhance yield and reduce environmental impact. For instance, microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product purity.

From a physical standpoint, 3-4-(2-chloroacetyl)phenylpropanamide exhibits a melting point of approximately 185°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions, including those requiring precise control over solubility and reactivity. Recent investigations have also examined its thermal stability under different conditions, revealing its suitability for high-temperature applications in certain industrial processes.

In terms of applications, 3-4-(2-chloroacetyl)phenylpropanamide has found utility in the development of agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides. Its ability to interact with biological systems through specific molecular mechanisms has been extensively studied. For example, studies published in 2023 have demonstrated its potential as an inhibitor of key enzymes involved in plant growth regulation, paving the way for its use in developing more efficient agricultural chemicals.

Moreover, 3-4-(2-chloroacetyl)phenylpropanamide has been explored for its role in materials science. Its aromatic structure and functional groups make it a candidate for use in polymer synthesis and as an additive in plastics to enhance mechanical properties. Recent research has focused on its ability to act as a cross-linking agent in polymeric materials, contributing to improved durability and thermal resistance.

Despite its promising applications, the handling and storage of 3-4-(2-chloroacetyl)phenylpropanamide require caution due to its sensitivity to moisture and light. Proper storage conditions include keeping it in a cool, dry place away from direct sunlight. Additionally, adherence to standard safety protocols is essential when working with this compound to minimize occupational exposure risks.

In conclusion, 3-4-(2-chloroacetyl)phenylpropanamide (CAS No 341553-02-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its importance in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various sectors.